Cas no 1183214-23-4 (2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol)

• Product Name: 2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol
• CAS No: 1183214-23-4
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5167171
• Update Time: 2025-10-31

2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylamino)-2-(1-methyl-1H-pyrazol-4-yl)ethanol
• 2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol

• Inchi： 1S/C8H15N3O/c1-3-9-8(6-12)7-4-10-11(2)5-7/h4-5,8-9,12H,3,6H2,1-2H3
• InChI Key： VIJACUOTNFLMQA-UHFFFAOYSA-N
• SMILES： OCC(C1C=NN(C)C=1)NCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 132
• XLogP3: -0.7
• Topological Polar Surface Area: 50.1

Additional information on 2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol

Comprehensive Overview of 2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol (CAS No. 1183214-23-4)

The compound 2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol, identified by its CAS No. 1183214-23-4, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of an ethylamino group and a 1-methyl-1H-pyrazol-4-yl moiety, which contribute to its distinct physicochemical properties. Researchers are particularly interested in its potential applications as an intermediate in the synthesis of bioactive molecules, owing to its structural versatility and reactivity.

In recent years, the demand for pyrazole derivatives like 2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol has surged due to their widespread use in drug discovery and crop protection. The compound’s ethanol backbone enhances its solubility, making it a favorable candidate for formulations requiring aqueous compatibility. Its CAS No. 1183214-23-4 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemical synthesis.

One of the trending topics surrounding this compound is its role in green chemistry initiatives. As industries shift toward sustainable practices, 2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol is being explored for its potential in eco-friendly synthesis routes. Researchers are investigating catalytic methods to reduce waste and energy consumption during its production, aligning with global ESG (Environmental, Social, and Governance) goals. This focus on sustainability has made the compound a subject of interest in patent filings and peer-reviewed journals.

Another area of exploration is the compound’s applicability in neurological research. Preliminary studies suggest that derivatives of 2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol may interact with neurotransmitter systems, opening avenues for treating neurodegenerative conditions. While still in early stages, these findings have sparked discussions in online forums and scientific communities, with queries often centering on its mechanism of action and pharmacokinetics.

From a technical standpoint, the synthesis of CAS No. 1183214-23-4 involves multi-step organic reactions, including condensation and reduction processes. The 1-methyl-1H-pyrazol-4-yl group is typically introduced via palladium-catalyzed cross-coupling reactions, a method widely documented in literature. Analytical techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural integrity, critical for its intended applications.

In the context of search engine optimization (SEO), queries related to this compound often include terms like "pyrazole ethanol derivatives," "synthesis of CAS 1183214-23-4," and "applications of 2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol." These long-tail keywords reflect the compound’s niche yet growing relevance. Content that addresses these queries with accurate, well-referenced information tends to rank higher in search results, catering to both academic and industrial audiences.

Looking ahead, the trajectory for 2-Ethylamino-2-(1-methyl-1H-pyrazol-4-yl)-ethanol appears promising. Its dual utility in pharmaceuticals and agrochemicals, combined with the push for sustainable chemistry, positions it as a compound of enduring interest. Future research may uncover novel derivatives or optimized synthetic pathways, further solidifying its place in the chemical landscape.